Cas no 1248815-46-4 (1-(Pyrazin-2-yl)hexan-1-one)

• Product Name: 1-(Pyrazin-2-yl)hexan-1-one
• CAS No: 1248815-46-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1032067
• PubChem ID: 22507174
• Update Time: 2025-04-20

1-(Pyrazin-2-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)hexan-1-one
• 1-pyrazin-2-ylhexan-1-one
• 1248815-46-4
• DTXSID20626347
• 1-Hexanone, 1-(2-pyrazinyl)-
• AKOS011913505
• 2-Hexanoylpyrazine

• Inchi： 1S/C10H14N2O/c1-2-3-4-5-10(13)9-8-11-6-7-12-9/h6-8H,2-5H2,1H3
• InChI Key： YGFVVWJPJVDJGW-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)CCCCC

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones